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Compound of Interest

Compound Name: Feigrisolide B

Cat. No.: B15622685 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

Feigrisolide B, a lactone with potent antibacterial, cytotoxic, and antiviral activities, requires

careful handling and disposal to mitigate risks to personnel and the environment.[1][2] In the

absence of a specific Safety Data Sheet (SDS) for Feigrisolide B, a conservative approach

based on general laboratory chemical waste guidelines is essential.

Waste Characterization and Segregation
Due to its biological activity, Feigrisolide B waste should be treated as hazardous. It is crucial

to segregate Feigrisolide B waste at the point of generation to prevent accidental mixing with

incompatible chemicals.[3][4] This includes separating it from acids, bases, and oxidizing

agents.[3]

Key Segregation Practices:

Solid Waste: Contaminated items such as gloves, pipette tips, and vials should be collected

in a designated, clearly labeled, puncture-resistant container lined with a heavy-duty plastic

bag.[5]

Liquid Waste: Solutions containing Feigrisolide B should be collected in a dedicated, leak-

proof, and chemically compatible container.[5][6] The original container, if in good condition,

is often a suitable choice.[3] Avoid using food-grade containers.[3]
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Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.[5][7]

Under no circumstances should hazardous chemicals like Feigrisolide B be disposed of down

the drain or in regular trash.[8][9]

Container Management and Labeling
Proper container management is fundamental to safe disposal. All waste containers must be

kept securely closed except when adding waste.[3][8] Containers should be stored in a

designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of

waste generation.[3][4][8]

Accurate and thorough labeling of waste containers is a regulatory requirement and vital for

safety. The label should include:

The words "Hazardous Waste"

The full chemical name: "Feigrisolide B"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name and contact information of the generating researcher or lab

Disposal Procedures
The disposal of Feigrisolide B waste must be handled by a licensed hazardous waste disposal

company. Your institution's Environmental Health and Safety (EHS) department is the primary

contact for arranging waste pickup and ensuring compliance with all federal, state, and local

regulations.[8]

Step-by-Step Disposal Protocol:

Characterize and Segregate: Identify all waste streams containing Feigrisolide B (solid,

liquid, sharps) and collect them in separate, appropriate containers.
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Label Containers: Attach a completed hazardous waste label to each container as soon as

the first drop of waste is added.

Store Safely: Keep waste containers sealed and stored in your lab's designated Satellite

Accumulation Area. Ensure secondary containment is used for liquid waste to prevent spills.

Request Pickup: Once a container is full or has been in accumulation for the maximum

allowed time (typically up to one year, but institutional policies may vary), contact your EHS

office to schedule a waste pickup.[3]

Maintain Records: Keep accurate records of the types and amounts of hazardous waste

generated and disposed of, in accordance with your institution's policies and regulatory

requirements.

Quantitative Data for Waste Disposal
While specific disposal limits for Feigrisolide B are not available, the following table outlines

the typical information that should be documented for hazardous waste disposal.
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Parameter Specification Notes

Waste Category
Hazardous Chemical Waste

(Biologically Active)

Due to cytotoxic and other

biological activities,

Feigrisolide B should be

handled as a hazardous

compound.

Container Type
Chemically resistant, leak-

proof, with a secure lid.

For liquids, use glass or

polyethylene containers. For

solids, use puncture-resistant

containers with a liner.

Maximum Accumulation
Per institutional and local

regulations.

Typically, no more than 55

gallons of hazardous waste

may be accumulated in a

Satellite Accumulation Area.[8]

pH Range (for liquids)
N/A (unless mixed with acidic

or basic solutions)

If neutralized as part of an

experimental procedure, the

final pH should be between 5.5

and 10.5 for drain disposal of

non-hazardous waste, but this

is not recommended for

Feigrisolide B.[9]

Feigrisolide B Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Feigrisolide B waste.
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Waste Generation
(Feigrisolide B)

Is the waste a
contaminated sharp?

Collect in a designated
sharps container

Yes

Is the waste liquid?

No

Store sealed container in
Satellite Accumulation Area

Collect in a labeled, leak-proof
liquid waste container

Yes

Collect in a labeled, lined
solid waste container

No

Contact EHS for
waste pickup

Disposal by licensed
hazardous waste vendor

Click to download full resolution via product page

Feigrisolide B Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15622685?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/11099227/
https://pubmed.ncbi.nlm.nih.gov/11099227/
https://www.researchgate.net/publication/12229170_Feigrisolides_A_B_C_and_D_New_Lactones_with_Antibacterial_Activities_from_Streptomyces_griseus
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/hazardous-materials-management/biohazardous-waste/biohazardous-waste-disposal-procedures
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b15622685#feigrisolide-b-proper-disposal-procedures
https://www.benchchem.com/product/b15622685#feigrisolide-b-proper-disposal-procedures
https://www.benchchem.com/product/b15622685#feigrisolide-b-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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